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Compound of Interest

Compound Name: 2-Bromophenazine

CAS No.: 3331-28-0

Cat. No.: B1594461

Get Quote

2-Bromophenazine (CAS: 3331-28-0) is a heterocyclic organic compound belonging to the

phenazine family.[1][2] Phenazines are a class of redox-active compounds known for their

broad biological activities.[1] Recent research has highlighted bromophenazine derivatives as

potent antibacterial agents, particularly against resilient pathogens like Staphylococcus aureus

and Staphylococcus epidermidis.[3][4][5]

Understanding the solubility of 2-Bromophenazine in various organic solvents is a prerequisite

for its successful application. Solubility dictates the choice of solvents for:

Organic Synthesis: As a reaction medium for derivatization or further chemical

transformation.

Purification: For techniques like recrystallization and column chromatography.

Biological Screening: For the preparation of stock solutions and accurate dosing in assays.

[6]

Formulation Development: For creating stable and deliverable forms in potential therapeutic

applications.
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This guide will provide the theoretical framework and practical methodologies to navigate these

challenges.

Physicochemical Profile and Its Impact on Solubility
The solubility of a compound is intrinsically linked to its molecular structure and physical

properties.

Molecular Structure: 2-Bromophenazine possesses a large, rigid, and largely aromatic

tricyclic system. This structure is predominantly non-polar. The two nitrogen atoms in the

phenazine ring and the bromine atom introduce some polarity, but the molecule lacks

functional groups capable of strong hydrogen bonding (like -OH or -NH2).

Molecular Weight: 259.10 g/mol .[2][7]

Melting Point: 150 °C.[2] A relatively high melting point for its size suggests a stable crystal

lattice, which requires significant energy to overcome during dissolution.

Water Solubility: A calculated water solubility of 5.7 x 10⁻³ g/L indicates it is practically

insoluble in water, which is expected for a molecule of its nature.[2]

Based on these properties, the guiding principle of "like dissolves like" predicts that 2-
Bromophenazine will be most soluble in solvents that can effectively interact with its large,

aromatic structure, primarily through van der Waals forces and dipole-dipole interactions.[8][9]

Predicted Solubility in Common Organic Solvents
While precise quantitative data is not widely published, we can predict the solubility behavior of

2-Bromophenazine across a spectrum of solvent polarities. This predictive analysis is

grounded in its structural characteristics and contextual clues from synthetic procedures where

it and related compounds are used.[6]
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Solvent Class
Representative
Solvents

Predicted Solubility Rationale

Non-Polar
Hexane, Toluene,

Benzene
Low to Moderate

The aromatic nature

of toluene and

benzene may offer

favorable π-π

stacking interactions

with the phenazine

ring system. Aliphatic

solvents like hexane

are expected to be

poor solvents.

Moderately Polar

Aprotic

Dichloromethane

(DCM), Chloroform,

Ethyl Acetate,

Tetrahydrofuran (THF)

Moderate to High

These solvents offer a

balance of polarity

that can interact with

the polarizable

regions of 2-

Bromophenazine

without the high

polarity that would

make solvation

unfavorable. Synthetic

reports confirm the

use of DCM for

purification, implying

good solubility.[6]

Polar Aprotic Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO),

Acetonitrile

High These solvents are

highly polar and can

effectively solvate a

wide range of organic

molecules. DMSO is

frequently used to

prepare stock

solutions of phenazine

compounds for

biological assays,
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indicating high

solubility.[6]

Polar Protic Methanol, Ethanol Low to Moderate

While polar, these

solvents are strong

hydrogen bond donors

and acceptors.[10] 2-

Bromophenazine

cannot reciprocate

this hydrogen bonding

effectively, which may

limit its solubility

compared to polar

aprotic solvents.

Experimental Determination of Solubility: Protocols
and Workflows
Given the lack of published data, experimental determination is crucial. The following protocols

provide robust methods for both rapid screening and precise quantitative measurement.

Protocol 1: Qualitative Solubility Screening
This rapid method helps identify a range of suitable solvents for further quantitative analysis or

for immediate use in procedures like thin-layer chromatography (TLC).

Methodology:

Preparation: Add approximately 5-10 mg of 2-Bromophenazine to a clean, dry 1-dram vial.

Solvent Addition: Add the selected solvent dropwise (in ~0.1 mL increments) to the vial.

Agitation: After each addition, cap the vial and vortex for 30-60 seconds to facilitate

dissolution.

Observation: Continue adding solvent up to a total volume of 1 mL. Observe the mixture.

Classification:
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Soluble: A clear, homogeneous solution is formed.

Partially Soluble: Some solid dissolves, but a significant portion remains undissolved.

Insoluble: The solid material does not appear to dissolve.
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Caption: Workflow for qualitative solubility screening.
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Protocol 2: Quantitative Equilibrium Solubility
Determination (Shake-Flask Method)
This method is the gold standard for determining the thermodynamic equilibrium solubility of a

compound at a specific temperature.[11]

Methodology:

Preparation: Add an excess amount of 2-Bromophenazine to a series of screw-capped vials

(e.g., scintillation vials). Ensure that the amount is sufficient to maintain a saturated solution

with visible excess solid after equilibration.

Solvent Addition: Accurately pipette a known volume of the desired solvent (e.g., 5.0 mL) into

each vial.

Equilibration: Securely cap the vials and place them in a thermostatically controlled shaker or

incubator set to the desired temperature (e.g., 25 °C). Agitate the mixtures for a period

sufficient to reach equilibrium (typically 24-72 hours).

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for at least 2 hours to allow the excess solid to settle.

Sample Collection: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a syringe fitted with a fine-particle filter (e.g., 0.22 µm PTFE or

glass fiber). This step is critical to prevent the transfer of any undissolved solid.

Solvent Evaporation: Transfer the filtered aliquot to a pre-weighed vial. Carefully evaporate

the solvent under a stream of nitrogen or using a vacuum concentrator.

Quantification: Once the solvent is fully removed, re-weigh the vial. The mass of the

dissolved 2-Bromophenazine is the difference between the final and initial vial weights.

Calculation: Calculate the solubility using the formula: Solubility (g/L) = (Mass of residue in g)

/ (Volume of aliquot in L)
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Caption: Experimental workflow for quantitative solubility determination.

Discussion and Practical Applications
The choice of solvent has profound implications for the practical use of 2-Bromophenazine.

For Synthesis: A solvent that provides moderate to high solubility at the reaction temperature

is ideal. Toluene, DCM, or DMF are likely candidates based on predicted solubility and
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common use in related syntheses.[6]

For Purification: In column chromatography, a solvent system is chosen where the

compound is soluble but also interacts with the stationary phase. A common approach is to

use a non-polar solvent in which the compound has some solubility (e.g., hexane/ethyl

acetate mixtures) to allow for effective separation.[12] For recrystallization, an ideal solvent

would dissolve the compound completely at an elevated temperature but poorly at a lower

temperature, allowing for crystal formation upon cooling.

For Biological Assays: High solubility and compatibility with the assay system are paramount.

DMSO is the solvent of choice for creating high-concentration stock solutions of poorly

water-soluble compounds for in vitro screening.[6] Its high solvating power ensures the

compound remains in solution before being diluted to the final working concentration in an

aqueous buffer.

Conclusion
While specific, published quantitative solubility data for 2-Bromophenazine remains elusive, a

thorough understanding of its physicochemical properties allows for strong predictions of its

behavior in various organic solvents. It is anticipated to have high solubility in polar aprotic

solvents like DMSO and DCM, and moderate solubility in non-polar aromatic and moderately

polar solvents. For applications requiring precise concentration data, the experimental

protocols detailed in this guide provide a reliable framework for generating high-quality,

reproducible solubility measurements. This foundational data is essential for advancing the

research and development of 2-Bromophenazine and its promising derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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